Cas no 200619-36-9 (Benzeneethanamine,N-[4-[(bromodichloromethyl)sulfonyl]-2-nitrophenyl]-)

• Product Name: Benzeneethanamine,N-[4-[(bromodichloromethyl)sulfonyl]-2-nitrophenyl]-
• CAS No: 200619-36-9
• MF: C₁₅H₁₃BrCl₂N₂O₄S
• MW: 468.149719953537
• CID: 1394098
• Update Time: 2024-08-16

Benzeneethanamine,N-[4-[(bromodichloromethyl)sulfonyl]-2-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-[4-[(bromodichloromethyl)sulfonyl]-2-nitrophenyl]-
• Benzeneethanamine, N-[4-[(bromodichloromethyl)sulfonyl]-2-nitrophenyl]-

• Inchi： 1S/C15H13BrCl2N2O4S/c16-15(17,18)25(23,24)12-6-7-13(14(10-12)20(21)22)19-9-8-11-4-2-1-3-5-11/h1-7,10,19H,8-9H2
• InChI Key： IMKFCMNRMIJZHT-UHFFFAOYSA-N
• SMILES： C1(CCNC2=CC=C(S(C(Br)(Cl)Cl)(=O)=O)C=C2[N+]([O-])=O)=CC=CC=C1

Computed Properties

• Exact Mass: 465.91579

Experimental Properties

• Density: 1.697±0.06 g/cm3(Predicted)
• Melting Point: 186-187 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 578.3±50.0 °C(Predicted)
• PSA: 89.31
• pka: -5.82±0.50(Predicted)